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Compound of Interest

Compound Name: cis-3-Hexenyl pyruvate

Cat. No.: B1588155

For Researchers, Scientists, and Drug Development Professionals

This document provides comprehensive information on high-purity cis-3-Hexenyl pyruvate,
including its chemical properties, procurement, and established applications. It also offers a
detailed protocol for its handling and preparation in a research laboratory setting.

Disclaimer: A comprehensive review of scientific literature did not yield specific documented
applications of cis-3-Hexenyl pyruvate in biological signaling pathways or drug development
research. The information presented herein is based on its known chemical properties and its
use in other industries. The provided protocols are general and should be adapted to specific
experimental needs.

Introduction to cis-3-Hexenyl Pyruvate

cis-3-Hexenyl pyruvate, also known as (Z)-3-Hexenyl 2-oxopropanoate, is an organic
compound belonging to the class of alpha-keto acids and their derivatives.[1] It is a colorless to
light yellow liquid with a characteristic green, fruity, and waxy aroma.[2][3] While it has been
identified in celery, its primary commercial applications are in the flavor and fragrance
industries.[1][2]

Purchasing High-Purity cis-3-Hexenyl Pyruvate

For research purposes, it is crucial to source high-purity compounds to ensure the reliability
and reproducibility of experimental results. Several chemical suppliers offer cis-3-Hexenyl
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pyruvate in various purities, typically ranging from >93% to >95%.

Key Supplier Information:

Supplier Product Name Purity CAS Number

) ) cis-3-Hexenyl
Sigma-Aldrich >93% 68133-76-6[3]
pyruvate

cis-3-Hexenyl

TCI Chemicals >95.0% (GC) 68133-76-6[4][5]
Pyruvate
Santa Cruz cis-3-Hexenyl
) Research Grade 68133-76-6[6]
Biotechnology Pyruvate

cis-3-Hexenyl
Cenmed =293% 68133-76-6[7]
pyruvate

When purchasing, always request a Certificate of Analysis (CoA) to verify the purity and identity
of the compound.

Chemical and Physical Properties

A summary of the key quantitative data for cis-3-Hexenyl pyruvate is provided in the table
below for easy reference.
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Property Value Reference
Molecular Formula CoH1403 [41[8]
Molecular Weight 170.21 g/mol [3][8]

CAS Number 68133-76-6 [31[4][8]
Appearance Light yellow liquid [4]

Density 0.993 g/cm? [4]

Boiling Point 234.1 °C at 760 mmHg [4]

Flash Point 93.4°C [4]
Refractive Index 1.4410to 1.4430 [4]

Purity (typical) >93% to >95.0% [3][5]

B Insoluble in water; soluble in
Solubility [8]
fats and ethanol.

Established Applications in the Flavor and
Fragrance Industry

The primary application of cis-3-Hexenyl pyruvate is as a flavoring agent and fragrance
ingredient.[3][8] Its organoleptic properties contribute to a variety of scent and taste profiles.

» Flavor Profile: At concentrations of 1-5 ppm, it imparts fresh, green, waxy, and fruity notes,
with nuances of pear skin, melon, and grass.[2] It is used in creating flavors for melon,
peach, apple, pear, apricot, berries, and banana, as well as savory profiles like zucchini,
squash, bell pepper, celery, and cucumber.[2]

o Fragrance Profile: It possesses a waxy, slightly green aroma with hints of watermelon,
honeydew, and banana, which becomes more floral and sweet upon drying.[2] It is described
as adding a warm, spicy, and caramelic note to heavier fragrances.[9][10]

Experimental Protocols
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While specific experimental protocols for cis-3-Hexenyl pyruvate in a biological research
context are not available, the following section provides a detailed, generic protocol for the
handling, storage, and preparation of a newly acquired chemical compound for in vitro studies.

General Protocol for Handling and Preparation of a
Research Compound

This protocol outlines the essential steps for preparing a stock solution of a chemical
compound like cis-3-Hexenyl pyruvate for use in cell-based or biochemical assays.

Materials:

High-purity cis-3-Hexenyl pyruvate

e Anhydrous Dimethyl Sulfoxide (DMSO)

o Sterile, amber microcentrifuge tubes or vials

o Calibrated pipettes and sterile, filtered pipette tips
o Vortex mixer

o Personal Protective Equipment (PPE): lab coat, safety glasses, and chemical-resistant
gloves

Procedure:
» Receiving and Storage:
o Upon receipt, verify the compound's identity and purity against the CoA.

o Store the compound as recommended by the supplier, typically in a cool, dark, and dry
place. For cis-3-Hexenyl pyruvate, refrigeration (0-10°C) under an inert gas is
recommended as it can be air and heat sensitive.[5]

e Preparation of a Concentrated Stock Solution (e.g., 100 mM):

o Perform all weighing and dissolution steps in a chemical fume hood.
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o Calculate the mass of cis-3-Hexenyl pyruvate needed to prepare the desired volume and
concentration of the stock solution.

» Formula: Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )
o Carefully weigh the calculated amount of the compound.
o Transfer the weighed compound into a sterile, amber microcentrifuge tube.

o Add the appropriate volume of anhydrous DMSO to achieve the desired stock
concentration.

o Vortex the solution vigorously until the compound is completely dissolved. Gentle warming
in a 37°C water bath may assist dissolution if necessary.[11]

o Visually inspect the solution to ensure no particulates are present.

 Aliquoting and Storage of Stock Solution:

o Aliquot the concentrated stock solution into smaller, single-use volumes in sterile, amber
microcentrifuge tubes. This prevents repeated freeze-thaw cycles which can degrade the
compound.[11]

o Clearly label each aliquot with the compound name, concentration, date of preparation,
and your initials.

o Store the aliquots at -20°C or -80°C, protected from light.[11]

o Preparation of Working Solutions for in vitro Assays:
o Thaw a single aliquot of the concentrated stock solution at room temperature.
o Briefly vortex the thawed stock solution to ensure homogeneity.[11]

o Perform serial dilutions of the stock solution into your pre-warmed cell culture medium or
assay buffer to achieve the final desired experimental concentrations.[11]
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o ltis critical to vortex the solution immediately and thoroughly after each dilution step to
prevent precipitation of the compound in the aqueous medium.

o Ensure that the final concentration of the solvent (e.g., DMSO) is consistent across all
experimental conditions and is below a level that causes cellular toxicity (typically < 0.1%).

Visualizations

The following diagrams illustrate the chemical structure of cis-3-Hexenyl pyruvate and a

general workflow for its procurement and preparation for research.

Chemical Structure of cis-3-Hexenyl Pyruvate
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Caption: Chemical structure of cis-3-Hexenyl pyruvate.
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Workflow for Procurement and Preparation of a Research Compound
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Caption: General workflow for research compound procurement.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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